Cas no 180-76-7 (1,4-diazaspiro[5.5]undecane)

• Product Name: 1,4-diazaspiro[5.5]undecane
• CAS No: 180-76-7
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 851296
• Update Time: 2025-05-18

1,4-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazaspiro[5.5]undecane(8CI,9CI)
• 1,4-Diazaspiro[5.5]undecane
• 1,4-diazaspiro[5,5]undecane
• 1,4-diazaspiro< 5.5> undecane
• AB36179
• AG-E-30882
• CTK4D7702
• EN300-91624
• SureCN701053
• 1,4-diazaspiro[5.5]undecane

• MDL： MFCD07373058
• Inchi： 1S/C9H18N2/c1-2-4-9(5-3-1)8-10-6-7-11-9/h10-11H,1-8H2
• InChI Key： VVBIFWHTQJEQQD-UHFFFAOYSA-N
• SMILES： C1CCC2(NCCNC2)CC1

Computed Properties

• Exact Mass: 154.14714

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1,4-diazaspiro[5.5]undecane

Professional Introduction to 1,4-diazaspiro[5.5]undecane (CAS No. 180-76-7)

1,4-diazaspiro[5.5]undecane, with the chemical formula C₁₁H₁₈N₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This bicyclic amine features a spirocyclic arrangement, where two rings are connected by a single nitrogen atom, making it a promising scaffold for the development of novel bioactive molecules.

The compound's molecular structure imparts remarkable flexibility and conformational diversity, which are highly valued in drug design. The presence of two nitrogen atoms within the spirocyclic framework allows for diverse interactions with biological targets, including enzymes and receptors. This structural motif has been extensively explored in the synthesis of pharmacophores that exhibit potential therapeutic effects across various disease indications.

In recent years, 1,4-diazaspiro[5.5]undecane has been the subject of numerous studies aimed at elucidating its pharmacological profile and exploring its applications in drug development. One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with neurological disorders. Preclinical investigations have demonstrated that derivatives of 1,4-diazaspiro[5.5]undecane exhibit promising activity as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Research published in leading scientific journals has highlighted the compound's interaction with monoamine oxidase (MAO) enzymes, which are critical in regulating neurotransmitter levels in the brain. By inhibiting MAO activity, 1,4-diazaspiro[5.5]undecane derivatives may help restore neurotransmitter balance, offering a novel approach to managing neurodegenerative diseases. Furthermore, studies have indicated that certain analogs of this compound exhibit antioxidant properties, suggesting potential applications in neuroprotective therapies.

The synthesis of 1,4-diazaspiro[5.5]undecane and its derivatives has been optimized through various methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These advancements have enabled the production of structurally diverse libraries of compounds for high-throughput screening (HTS) and medicinal chemistry optimization. The spirocyclic core provides a stable yet adaptable platform for introducing functional groups that enhance binding affinity and selectivity towards biological targets.

Recent breakthroughs in computational chemistry have further accelerated the discovery process for 1,4-diazaspiro[5.5]undecane-based drug candidates. Molecular modeling studies have identified key structural features that contribute to favorable pharmacokinetic properties, such as solubility, metabolic stability, and blood-brain barrier penetration. These insights have guided the design of next-generation compounds with improved therapeutic potential.

The pharmaceutical industry has taken note of the promise offered by 1,4-diazaspiro[5.5]undecane, with several companies investing in dedicated research programs to explore its applications in oncology and anti-inflammatory therapies. Preliminary data suggest that derivatives of this compound may inhibit signaling pathways involved in cancer cell proliferation and immune responses, positioning them as candidates for multitargeted drug development.

From a synthetic chemistry perspective, 1,4-diazaspiro[5.5]undecane serves as an excellent model for studying spirocyclic heterocycles. Its unique reactivity patterns have been leveraged to develop new synthetic strategies that can be applied to other complex molecular architectures. The compound's versatility makes it a valuable building block for constructing novel scaffolds with tailored biological activities.

The future prospects for 1,4-diazaspiro[5.5]undecane are bright, with ongoing research focused on expanding its chemical space and exploring new therapeutic modalities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative drug candidates that address unmet medical needs. As our understanding of this compound's properties continues to grow, so too will its significance in the field of medicinal chemistry.